3-(3,5-dimethylphenyl)-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione

Specification

• Molecular Formula: C26H22N2O4
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-1-[(4-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C26H22N2O4/c1-16-12-17(2)14-19(13-16)28-25(29)24-23(21-6-4-5-7-22(21)32-24)27(26(28)30)15-18-8-10-20(31-3)11-9-18/h4-14H,15H2,1-3H3
• Standard InChI Key: JZNULJITYPLUFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N(C2=O)CC5=CC=C(C=C5)OC)C

Introduction

3-(3,5-dimethylphenyl)-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione is a complex organic compound featuring a benzofuro core, which is a fused ring system consisting of a benzene ring and a furan ring, along with a pyrimidine moiety. This compound is notable for its unique structure and potential applications in medicinal chemistry, particularly in the development of new pharmaceutical agents.

Synthesis

The synthesis of 3-(3,5-dimethylphenyl)-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione typically involves multiple synthetic steps. Common methods include reactions requiring specific conditions such as controlled temperatures and the use of catalysts. Solvents like dimethylformamide or dichloromethane are commonly employed to facilitate the reactions. The purification of the final product is typically achieved through techniques such as column chromatography or recrystallization.

Chemical Reactions and Applications

This compound can undergo several types of chemical reactions, which are typically monitored using techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The mechanism of action involves interaction with specific biological targets such as enzymes or receptors. Research indicates that compounds with similar structures have shown potential in inhibiting certain cancer cell lines and modulating inflammatory responses.